Cas no 1805614-20-3 (4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid
• CAS No: 1805614-20-3
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893301
• Update Time: 2025-06-13

4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-9(11)5-3-14-6(1-7(15)16)8(12)4(5)2-13/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： FUWMVFQRBZXJNC-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=NC=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid

Research Brief on 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS: 1805614-20-3)

The compound 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS: 1805614-20-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of both difluoromethyl and iodo substituents on the pyridine ring, coupled with the acetic acid moiety, provides multiple sites for further functionalization, making it a valuable scaffold for medicinal chemistry applications. Computational and experimental studies suggest that this compound exhibits favorable pharmacokinetic properties, including moderate solubility and membrane permeability.

One of the most promising applications of this compound lies in its potential as a building block for kinase inhibitors. Preliminary in vitro assays have demonstrated that derivatives of 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid exhibit inhibitory activity against a range of protein kinases, particularly those involved in inflammatory and oncogenic pathways. The difluoromethyl group is believed to enhance binding affinity through interactions with hydrophobic pockets in the kinase active site, while the iodo substituent may facilitate further structural optimization via cross-coupling reactions.

In addition to its role in kinase inhibitor development, recent research has explored the use of this compound in the synthesis of positron emission tomography (PET) tracers. The iodine atom at the 3-position can be replaced with fluorine-18, a radioisotope commonly used in PET imaging. This modification could enable the development of novel radiotracers for studying disease mechanisms or monitoring therapeutic responses in real-time.

The synthetic routes to 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid have been optimized in recent years, with several research groups reporting improved yields and selectivity. Key advancements include the use of palladium-catalyzed cross-coupling reactions for introducing the difluoromethyl group and protecting group strategies that preserve the reactivity of the aminomethyl functionality during subsequent transformations.

Despite these promising developments, challenges remain in the large-scale production and formulation of this compound. The presence of multiple reactive groups can lead to stability issues, particularly under acidic or basic conditions. Recent studies have addressed these concerns by developing novel purification techniques and stable salt forms that improve the compound's shelf-life and handling properties.

Looking forward, the unique structural features of 4-(Aminomethyl)-5-(difluoromethyl)-3-iodopyridine-2-acetic acid position it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in targeted drug delivery systems, where the acetic acid moiety could be conjugated to targeting ligands or prodrug moieties. Additionally, its application in fragment-based drug discovery is being investigated, as the compound's relatively small size and multiple points of diversity make it an ideal starting point for the development of novel therapeutic agents.